Cas no 1458655-85-0 (4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine)

• Product Name: 4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine
• CAS No: 1458655-85-0
• MF: C₁₃H₁₂BrN
• MW: 262.145082473755
• CID: 4606096
• Update Time: 2023-08-10

4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(4-bromo-3,5-dimethylphenyl)-
• 4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine

• Inchi： 1S/C13H12BrN/c1-9-7-12(8-10(2)13(9)14)11-3-5-15-6-4-11/h3-8H,1-2H3
• InChI Key： BCUIRZIYLCLISZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C2C=CN=CC=2)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9